Cas no 5618-60-0 ((2E)-1-furan-2-yl-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-en-1-one)

• Product Name: (2E)-1-furan-2-yl-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-en-1-one
• CAS No: 5618-60-0
• MF: C₁₇H₁₁NO₅
• MW: 309.272944688797
• CID: 1596872
• PubChem ID: 5335407
• Update Time: 2025-04-21

(2E)-1-furan-2-yl-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-furan-2-yl-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-en-1-one
• (2E)-1-(2-Furyl)-3-[5-(4-nitrophenyl)-2-furyl]prop-2-en-1-one
• 2-propen-1-one, 1-(2-furanyl)-3-[5-(4-nitrophenyl)-2-furanyl]-, (2E)-
• STL122232
• Cambridge id 5618600
• AB00090707-01
• (2E)-1-(furan-2-yl)-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-en-1-one
• (E)-1-(furan-2-yl)-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-en-1-one
• 5618-60-0
• Z56771206
• ST50455373
• DTXSID70416538
• 1-(2-furyl)-3-[5-(4-nitrophenyl)-2-furyl]-2-propen-1-one
• AKOS000534119

• Inchi： 1S/C17H11NO5/c19-15(17-2-1-11-22-17)9-7-14-8-10-16(23-14)12-3-5-13(6-4-12)18(20)21/h1-11H/b9-7+
• InChI Key： GLSDMSVHUBQMOX-VQHVLOKHSA-N
• SMILES： O1C(/C=C/C(C2=CC=CO2)=O)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.06373
• Monoisotopic Mass: 309.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.329
• Boiling Point: 491.5°C at 760 mmHg
• Flash Point: 251°C
• Refractive Index: 1.631
• PSA: 86.49